molecular formula C18H36N2 B8641956 (Dioctylamino)acetonitrile CAS No. 109643-99-4

(Dioctylamino)acetonitrile

Cat. No.: B8641956
CAS No.: 109643-99-4
M. Wt: 280.5 g/mol
InChI Key: LRPJNWSVHROUBK-UHFFFAOYSA-N
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Description

(Dioctylamino)acetonitrile is a useful research compound. Its molecular formula is C18H36N2 and its molecular weight is 280.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

109643-99-4

Molecular Formula

C18H36N2

Molecular Weight

280.5 g/mol

IUPAC Name

2-(dioctylamino)acetonitrile

InChI

InChI=1S/C18H36N2/c1-3-5-7-9-11-13-16-20(18-15-19)17-14-12-10-8-6-4-2/h3-14,16-18H2,1-2H3

InChI Key

LRPJNWSVHROUBK-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCN(CCCCCCCC)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

73.9 g (0.3 mol) of di-n-octylamine were initially introduced together with 31.8 g (0.3 mol) of sodium carbonate into 240 ml of absolute ethanol. At room temperature, 22.9 g (0.3 mol) of chloroacetonitrile were added and the mixture was stirred at reflux until starting material could no longer be detected by means of thin-layer chromatography (stationary phase: silica gel; mobile phase: methanol). The reaction mixture was filtered off and the filtrate was evaporated to dryness on a rotary evaporator. The residue was subjected to fractional distillation. At 145° C. and 0.04 mbar a fraction is obtained which is pure according to NMR spectroscopy. 58.4 g (0.21 mol) of di-n-octylaminoacetonitrile were isolated in the form of a clear liquid, corresponding to a yield of 69%.
Quantity
73.9 g
Type
reactant
Reaction Step One
Quantity
31.8 g
Type
reactant
Reaction Step One
Quantity
240 mL
Type
reactant
Reaction Step One
Quantity
22.9 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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